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Compound of Interest

Compound Name: 3-Chloro-2-fluorophenylacetic acid

Cat. No.: B1362240 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-2-fluorophenylacetic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety protocols and

logistical plans for the use of 3-Chloro-2-fluorophenylacetic acid (CAS No. 261762-96-3),

ensuring the well-being of laboratory personnel and the integrity of research. The following

procedural guidance is based on available safety data for the compound and its structural

analogs.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chloro-2-fluorophenylacetic acid is an irritant, posing risks to the eyes, skin, and

respiratory system.[1] Strict adherence to Personal Protective Equipment (PPE) guidelines is

mandatory to mitigate exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 3-Chloro-2-fluorophenylacetic
Acid
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles with

side shields. A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.[2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber). A

flame-retardant lab coat must

be worn and fully fastened.

Prevents skin contact, which

can lead to irritation.[2]

Respiratory Protection

For handling small quantities in

a well-ventilated area or a

chemical fume hood,

respiratory protection may not

be required. In cases of

inadequate ventilation or the

potential for aerosol

generation, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Minimizes the risk of

respiratory tract irritation from

dust or vapors.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Chloro-2-fluorophenylacetic acid is crucial for

maintaining a safe laboratory environment.

Preparation and Engineering Controls:

All work with 3-Chloro-2-fluorophenylacetic acid should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Assemble all necessary laboratory equipment and reagents before commencing work to

minimize movement and potential for spills.

Donning PPE:

Put on all required PPE as specified in Table 1 before entering the designated work area.

Handling the Compound:

When transferring the solid, use a spatula and weigh it on a tared weigh boat within the

fume hood to avoid generating dust.

If preparing a solution, slowly add the compound to the solvent to prevent splashing.

Keep containers of 3-Chloro-2-fluorophenylacetic acid tightly closed when not in use.

Decontamination:

After handling, thoroughly wash gloves with soap and water before removal.

Wash hands with soap and water immediately after completing the task and removing

PPE.

Clean the work surface in the fume hood with an appropriate solvent and decontaminating

solution.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For a small spill within a fume hood, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Disposal Plan
All waste containing 3-Chloro-2-fluorophenylacetic acid must be treated as hazardous

waste.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

boats, gloves, paper towels), in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing this compound in a separate, sealed, and

labeled container for halogenated organic waste. Do not pour any waste down the drain.

Disposal: All hazardous waste must be disposed of through the institution's designated

hazardous waste management program, following all local, state, and federal regulations.[3]

Quantitative Data
Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for 3-
Chloro-2-fluorophenylacetic acid, the following table includes data from a structurally similar

compound, 3-Chloro-4-fluorophenylacetic acid, for reference.

Table 2: Physical and Chemical Properties and Hazard Information
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Property Value Source

Chemical Formula C₈H₆ClFO₂ ChemBK[1]

Molar Mass 188.58 g/mol ChemBK[1]

Appearance
White to light yellow crystalline

solid
ChemBK[1]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Synquest Labs (for 3-Chloro-4-

fluorophenylacetic acid)[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Synquest Labs (for 3-Chloro-4-

fluorophenylacetic acid)[3]

Experimental Workflow
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Preparation
- Verify fume hood function
- Check eyewash/shower

- Assemble materials

Don PPE
- Safety Goggles & Face Shield

- Nitrile/Butyl Gloves
- Lab Coat

Proceed

Handling in Fume Hood
- Weigh solid carefully

- Prepare solutions slowly
- Keep container closed

Proceed

Decontamination
- Clean work surface

- Wash gloves before removal
- Wash hands after

Task Complete

Emergency Procedures
- Eye/Skin Contact

- Inhalation/Ingestion
- Spill Response

If Incident Occurs

Waste Disposal
- Collect solid & liquid waste
- Seal and label containers

- Follow institutional protocol

End of Workflow

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chloro-2-fluorophenylacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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